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Compound of Interest

Compound Name: Everolimus-d4

Cat. No.: B10778681 Get Quote

This guide provides essential safety and logistical information for the proper disposal of

Everolimus-d4, a deuterated internal standard used in research and development. Given that

the toxicological properties of Everolimus-d4 have not been thoroughly investigated, it is

imperative to handle and dispose of it with the same precautions as its non-deuterated parent

compound, Everolimus, which is a potent immunosuppressant and anti-cancer agent.[1][2]

Hazard Assessment and Safety Precautions
Everolimus is suspected of causing cancer, damaging fertility or the unborn child, and causing

organ damage through prolonged or repeated exposure.[3] It is also harmful to aquatic life with

long-lasting effects.[3] While Everolimus-d4 is intended for research and is not bioactive in the

same way, the core molecule's hazards must be respected.[4] Deuterium itself is a stable, non-

radioactive isotope of hydrogen and is generally considered to have low toxicity.[5][6] However,

the chemical and toxicological properties of Everolimus-d4 are dictated by the parent

molecule.

Personal Protective Equipment (PPE) is mandatory when handling Everolimus-d4 waste.

Gloves: Double glove with nitrile or latex gloves.[7]

Eye Protection: Wear safety glasses or chemical safety goggles.[8]

Lab Coat: A lab coat or other protective clothing is required to prevent skin exposure.[7][8]

Respiratory Protection: If handling the powder form outside of a certified chemical fume

hood, a NIOSH-approved respirator (e.g., N100) should be used.[7]
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Waste Characterization and Segregation
Due to the hazardous nature of the parent compound, Everolimus-d4 waste must be treated

as hazardous pharmaceutical waste. It should not be disposed of down the drain or in regular

solid waste.[9][10]

Key Steps for Segregation:

Identify all waste streams: This includes pure Everolimus-d4, solutions containing it,

contaminated consumables (e.g., pipette tips, vials, gloves), and grossly contaminated PPE.

Use designated containers: All Everolimus-d4 waste must be collected in a dedicated,

properly labeled hazardous waste container.

Avoid mixing: Do not mix Everolimus-d4 waste with other waste streams, such as

biohazardous waste or non-hazardous lab trash.

Step-by-Step Disposal Protocol
Step 1: Container Selection and Labeling

Select a leak-proof, sealable container compatible with the waste type (e.g., a rigid plastic

container for solids, a glass or plastic bottle for liquids).

Label the container clearly with "Hazardous Waste," the chemical name "Everolimus-d4,"

and any associated hazards (e.g., "Toxic," "Suspected Carcinogen").

Step 2: Waste Collection

Solid Waste: Place all contaminated items such as unused powder, weighing papers,

contaminated gloves, and plasticware directly into the labeled hazardous waste container.

Liquid Waste: If Everolimus-d4 is in a solvent (e.g., acetonitrile), collect it in a designated

hazardous liquid waste container. Note the solvent and estimated concentration on the label.

Empty Containers: Empty vials that once held Everolimus-d4 should also be disposed of as

hazardous waste.[7]
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Step 3: On-site Storage

Keep the hazardous waste container sealed when not in use.

Store the container in a designated, secure satellite accumulation area within the laboratory.

Ensure the storage area is away from incompatible materials.

Step 4: Final Disposal

Arrange for the pickup and disposal of the waste through your institution's Environmental

Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.

Hazardous pharmaceutical waste is typically disposed of via high-temperature incineration at

a permitted facility.[10][11]

Ensure all required documentation, such as a hazardous waste manifest, is completed

accurately.

Data Summary for Handling and Disposal
The following table summarizes key information for Everolimus-d4 relevant to its safe handling

and disposal.
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Property Data Source(s)

Chemical Name
40-O-(2-Hydroxyethyl-

d4)rapamycin
[4]

CAS Number 1338452-54-2 [4][12]

Molecular Formula C₅₃H₇₉D₄NO₁₄ [4]

Primary Use
Internal standard for

quantification of everolimus
[12][13]

Known Hazards (Parent)

Suspected carcinogen,

Suspected reproductive toxin,

Causes organ damage

(repeated exposure), Harmful

to aquatic life

[3]

Disposal Classification
Hazardous Pharmaceutical

Waste
[10][11][14]

Recommended Disposal
Incineration via a licensed

hazardous waste facility
[10][11]

Prohibited Disposal

Do not sewer (flush down the

drain) or dispose of in regular

trash

[9][10]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

Everolimus-d4 waste in a laboratory setting.
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Caption: Workflow for the safe disposal of Everolimus-d4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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